Cas no 2680713-53-3 (benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate)

• Product Name: benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate
• CAS No: 2680713-53-3
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 5632880
• PubChem ID: 165925415
• Update Time: 2025-10-21

benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate
• 2680713-53-3
• EN300-28294111

• Inchi： 1S/C20H19NO3/c22-17-10-9-15-11-14-7-4-8-16(14)19(18(15)17)21-20(23)24-12-13-5-2-1-3-6-13/h1-3,5-6,11H,4,7-10,12H2,(H,21,23)
• InChI Key： LNOIWSWUEGBBIL-UHFFFAOYSA-N
• SMILES： O=C1CCC2=CC3CCCC=3C(=C21)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.13649347g/mol
• Monoisotopic Mass: 321.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate

Comprehensive Overview of Benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate (CAS No. 2680713-53-3)

The compound benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate (CAS No. 2680713-53-3) is a specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a hexahydro-s-indacene core and a benzyl carbamate moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule compounds like benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate has surged due to advancements in precision medicine and biomarker-driven therapies. This compound's carbamate group is particularly noteworthy, as it often enhances bioavailability and metabolic stability—a critical factor in drug design. Its CAS No. 2680713-53-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

The synthesis of benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate involves multi-step organic reactions, including cyclization and carbamate formation. These processes are optimized for yield and purity, addressing the growing need for high-quality research chemicals in academic and industrial labs. The compound's hexahydro-s-indacene scaffold is structurally related to bioactive natural products, sparking interest in its potential as a scaffold for medicinal chemistry.

From an SEO perspective, this compound aligns with trending queries such as "new carbamate derivatives 2024" and "hexahydroindacene applications in drug discovery." Researchers and suppliers frequently search for "CAS 2680713-53-3 supplier" or "benzyl carbamate synthesis protocol," reflecting its niche but growing relevance. The compound's IUPAC name and CAS number are essential keywords for indexing in scientific databases and commercial catalogs.

Beyond pharmaceuticals, benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate is investigated for its potential in material science, particularly in the development of organic semiconductors and photoactive materials. Its conjugated system and functional groups make it a candidate for optoelectronic applications, a hot topic in renewable energy research. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Quality control for CAS No. 2680713-53-3 involves advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with Good Laboratory Practice (GLP). As regulatory standards tighten globally, the availability of well-characterized compounds like this one becomes crucial for reproducible research. The benzyl carbamate segment also invites exploration in prodrug strategies, a trending area in drug delivery systems.

In summary, benzyl N-(3-oxo-1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamate represents a convergence of chemical innovation and applied research. Its CAS No. 2680713-53-3 ensures traceability, while its structural features open doors to diverse applications. Whether in high-throughput screening or material property optimization, this compound exemplifies the dynamic interplay between molecular design and real-world utility.